Cas no 138399-44-7 (ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE)

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE structure
138399-44-7 structure
Product Name:ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
CAS No:138399-44-7
MF:C12H13NO3
MW:219.236523389816
CID:2663278
PubChem ID:15745102
Update Time:2025-04-21

ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(5-methyl-1,3-benzoxazol-2-yl)acetate
    • AB55378
    • 138399-44-7
    • ETHYL 2-(5-METHYLBENZO[D]OXAZOL-2-YL)ACETATE
    • SCHEMBL24766804
    • Inchi: 1S/C12H13NO3/c1-3-15-12(14)7-11-13-9-6-8(2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
    • InChI Key: JGPMMGZUJFVLEY-UHFFFAOYSA-N
    • SMILES: O1C(CC(=O)OCC)=NC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 219.08954328g/mol
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.3Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.